Cas no 477551-61-4 (N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 477551-61-4
• MF: C₁₆H₁₀Cl₂N₂O₃S₂
• MW: 413.298199176788
• CID: 5994041
• PubChem ID: 3260761
• Update Time: 2025-07-02

N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide
• 1,4-Benzodioxin-6-carboxamide, N-[4-(2,5-dichloro-3-thienyl)-2-thiazolyl]-2,3-dihydro-
• 477551-61-4
• AKOS002046828
• Oprea1_122051
• N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• F0882-0138

• Inchi： 1S/C16H10Cl2N2O3S2/c17-13-6-9(14(18)25-13)10-7-24-16(19-10)20-15(21)8-1-2-11-12(5-8)23-4-3-22-11/h1-2,5-7H,3-4H2,(H,19,20,21)
• InChI Key： ANINZPPWCBLJFQ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=NC(C4C=C(Cl)SC=4Cl)=CS3)=O)C=C2OCC1

Computed Properties

• Exact Mass: 411.9509899g/mol
• Monoisotopic Mass: 411.9509899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide

Introduction to N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 477551-61-4)

N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 477551-61-4, represents a sophisticated molecular architecture that integrates multiple heterocyclic systems, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular framework of this compound is characterized by the presence of a benzodioxine core, which is flanked by a thiophene ring system and a thiazole moiety. The strategic placement of chloro substituents on the thiophene ring introduces additional electronic and steric effects that can modulate the reactivity and biological activity of the molecule. Such structural features are often exploited in the design of novel bioactive agents to enhance binding affinity and selectivity towards target biological receptors.

In recent years, there has been a growing interest in the development of heterocyclic compounds for their potential therapeutic applications. The benzodioxine scaffold, in particular, has been associated with various pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of a thiazole ring further enriches the pharmacophoric space of the molecule, offering opportunities for multiple interactions with biological targets.

The synthesis of N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps typically include cyclization reactions to form the benzodioxine and thiazole moieties, followed by functional group transformations to introduce the necessary substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve selective functionalization of the aromatic rings.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of electronic and steric effects arising from the chloro-substituted thiophene ring and the thiazole moiety suggests that it may exhibit unique interactions with biological targets. Preliminary computational studies have indicated that this compound could possess favorable binding properties to enzymes and receptors involved in critical biological pathways.

Recent advancements in medicinal chemistry have emphasized the importance of structure-based drug design. By leveraging computational modeling techniques such as molecular docking and molecular dynamics simulations, researchers can predict how N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide might interact with specific protein targets. These studies have provided valuable insights into optimizing the molecular structure to enhance potency and reduce off-target effects.

The pharmacological profile of this compound is still under investigation, but early studies have shown promising results in vitro. For instance, preliminary assays have indicated that it may exhibit inhibitory activity against certain enzymes implicated in inflammation and cancer progression. These findings warrant further exploration through more comprehensive biochemical and cell-based assays to validate its therapeutic potential.

In conclusion, N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 477551-61-4) represents a fascinating example of how intricate molecular design can lead to novel bioactive compounds. Its unique structural features and promising preclinical data make it an attractive candidate for further development in pharmaceutical research. As our understanding of biological systems continues to evolve, compounds like this are likely to play an increasingly important role in the discovery of new therapeutic agents.